molecular formula C8H8FNO B061759 5-Fluoro-2-methylbenzamide CAS No. 175278-28-1

5-Fluoro-2-methylbenzamide

Cat. No. B061759
CAS RN: 175278-28-1
M. Wt: 153.15 g/mol
InChI Key: VPAFHFHYJHZKSR-UHFFFAOYSA-N
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Description

5-Fluoro-2-methylbenzamide, also known as 5-Fluoromethylbenzamide or 5-FMB, is an organic compound with a molecular formula of C8H7FN2O. It is a white, crystalline solid and is soluble in water, ethanol and other organic solvents. 5-FMB is used in a variety of scientific research applications and is a useful tool for a variety of laboratory experiments.

Scientific Research Applications

Medicine

5-Fluoro-2-methylbenzamide is explored in medicinal chemistry for its potential role in drug development. The incorporation of fluorine atoms into pharmaceuticals can significantly affect the drug’s potency, selectivity, and metabolic stability . This compound may serve as a precursor or an intermediate in the synthesis of more complex fluorinated molecules that exhibit these enhanced properties.

Biochemistry

In biochemistry, 5-Fluoro-2-methylbenzamide can be used as a building block for proteomics research . Its fluorinated structure makes it a candidate for studying protein interactions and functions, as fluorine’s unique properties can influence biological activity and protein binding.

Industrial Chemistry

Industrially, this compound could be utilized in the synthesis of other chemicals or as a reagent in various chemical processes. Its fluorinated nature may impart desirable properties to the end products, such as increased stability or resistance to degradation .

Environmental Science

The environmental applications of 5-Fluoro-2-methylbenzamide may include its use as a tracer or marker in environmental studies due to its distinct chemical signature. It could help in tracking the movement of pollutants or in the study of chemical reactions in the environment .

Material Science

In material science, 5-Fluoro-2-methylbenzamide could contribute to the development of new materials. Fluorinated compounds often exhibit unique physical properties, such as thermal stability and resistance to solvents, which can be beneficial in creating advanced materials .

Analytical Chemistry

This compound may be used as a standard or reference in analytical methods like HPLC or LC-MS to calibrate equipment or validate analytical procedures. Its well-defined structure and properties make it suitable for such applications .

Pharmacology

In pharmacology, 5-Fluoro-2-methylbenzamide’s fluorine content is of interest. Fluorine atoms are known to enhance the pharmacokinetic profile of drugs, making them more effective at lower doses . Research into this compound could lead to the development of new pharmacological agents.

Organic Synthesis

5-Fluoro-2-methylbenzamide can be used in organic synthesis, particularly in reactions that occur at the benzylic position, such as free radical bromination, nucleophilic substitution, and oxidation. Its structure allows for various modifications, making it a versatile reagent for synthesizing a wide range of organic compounds .

properties

IUPAC Name

5-fluoro-2-methylbenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H8FNO/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPAFHFHYJHZKSR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)F)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H8FNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70372024
Record name 5-Fluoro-2-methylbenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70372024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.15 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Fluoro-2-methylbenzamide

CAS RN

175278-28-1
Record name 5-Fluoro-2-methylbenzamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70372024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 175278-28-1
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the significance of N-[3-chloro-4-(5H-pyrrolo[2,1-c][1,4]benzodiazepine-10(11H)-ylcarbonyl)phenyl]-N-(5-fluoro-2-methylbenzoyl)-5-fluoro-2-methylbenzamide in the synthesis of lixivaptan?

A: This complex molecule, identified and characterized in the study [], is a key impurity found in the crude lixivaptan product. Its presence highlights a potential side reaction occurring during the synthesis process. By identifying and characterizing this impurity, the researchers were able to optimize the synthesis protocol, minimizing its formation and leading to a purer final lixivaptan product with a yield of 47.6% and 99.93% purity []. This finding is crucial for ensuring the quality and safety of lixivaptan production.

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